Cas no 1479254-76-6 (1-{(2,5-dimethylphenyl)aminomethyl}cyclopentan-1-ol)

• Product Name: 1-{(2,5-dimethylphenyl)aminomethyl}cyclopentan-1-ol
• CAS No: 1479254-76-6
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 6562516
• Update Time: 2025-06-15

1-{(2,5-dimethylphenyl)aminomethyl}cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{(2,5-dimethylphenyl)aminomethyl}cyclopentan-1-ol
• Cyclopentanol, 1-[[(2,5-dimethylphenyl)amino]methyl]-

• Inchi： 1S/C14H21NO/c1-11-5-6-12(2)13(9-11)15-10-14(16)7-3-4-8-14/h5-6,9,15-16H,3-4,7-8,10H2,1-2H3
• InChI Key： NDENAJLHEPUVAT-UHFFFAOYSA-N
• SMILES： C1(CNC2=CC(C)=CC=C2C)(O)CCCC1

Experimental Properties

• Density: 1.087±0.06 g/cm3(Predicted)
• Boiling Point: 368.4±22.0 °C(Predicted)
• pka: 14.86±0.20(Predicted)

Additional information on 1-{(2,5-dimethylphenyl)aminomethyl}cyclopentan-1-ol

Comprehensive Overview of 1-{(2,5-dimethylphenyl)aminomethyl}cyclopentan-1-ol (CAS No. 1479254-76-6)

1-{(2,5-dimethylphenyl)aminomethyl}cyclopentan-1-ol (CAS No. 1479254-76-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique cyclopentan-1-ol backbone and 2,5-dimethylphenyl substituent, exhibits promising potential in various applications, including drug development and advanced material synthesis. Researchers and industry professionals are increasingly exploring its properties due to its structural versatility and functional adaptability.

The molecular structure of 1-{(2,5-dimethylphenyl)aminomethyl}cyclopentan-1-ol features a cyclopentanol ring, which is a five-membered carbon ring with a hydroxyl group, and an aminomethyl linker attached to a 2,5-dimethylphenyl group. This configuration imparts unique physicochemical properties, such as moderate polarity and stability, making it suitable for further chemical modifications. The presence of the hydroxyl group and aromatic amine functionality allows for diverse reactivity, enabling its use in the synthesis of more complex molecules.

In recent years, the demand for novel small-molecule compounds like 1-{(2,5-dimethylphenyl)aminomethyl}cyclopentan-1-ol has surged, driven by advancements in drug discovery and biotechnology. This compound is often discussed in the context of structure-activity relationship (SAR) studies, where researchers aim to optimize its pharmacological profile. Its potential as a building block for pharmaceutical intermediates has also been highlighted in several peer-reviewed studies, aligning with the growing interest in precision medicine and targeted therapies.

From a synthetic chemistry perspective, 1-{(2,5-dimethylphenyl)aminomethyl}cyclopentan-1-ol can be prepared through multi-step organic reactions, including reductive amination and nucleophilic substitution. The compound's CAS No. 1479254-76-6 serves as a critical identifier in chemical databases, facilitating its procurement and research. Its purity and stability are often verified using techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, ensuring reproducibility in experimental settings.

The versatility of 1-{(2,5-dimethylphenyl)aminomethyl}cyclopentan-1-ol extends beyond pharmaceuticals. It is also explored in the development of functional materials, such as polymers and coatings, where its aromatic and aliphatic components contribute to desired mechanical and thermal properties. This dual applicability makes it a valuable asset in interdisciplinary research, bridging the gap between organic chemistry and material science.

As the scientific community continues to investigate 1-{(2,5-dimethylphenyl)aminomethyl}cyclopentan-1-ol, questions about its toxicity profile, environmental impact, and scalable synthesis remain areas of active inquiry. These topics are particularly relevant in the context of green chemistry and sustainable development, where minimizing waste and optimizing energy efficiency are paramount. Researchers are also exploring its potential in catalysis and asymmetric synthesis, further expanding its utility.

In summary, 1-{(2,5-dimethylphenyl)aminomethyl}cyclopentan-1-ol (CAS No. 1479254-76-6) represents a compelling subject of study due to its structural features and broad applicability. Whether in drug design, material innovation, or synthetic methodology, this compound exemplifies the intersection of creativity and scientific rigor. Its continued exploration promises to yield insights that could shape future advancements in chemistry and related disciplines.